molecular formula C13H16N8O2S B2974978 N,1-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-imidazole-4-sulfonamide CAS No. 2200804-18-6

N,1-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-imidazole-4-sulfonamide

Cat. No. B2974978
CAS RN: 2200804-18-6
M. Wt: 348.39
InChI Key: VAJRPEQHSDXPKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,1-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C13H16N8O2S and its molecular weight is 348.39. The purity is usually 95%.
BenchChem offers high-quality N,1-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-imidazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,1-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-imidazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

A study by Ren et al. (2000) in "Pest Management Science" explored the synthesis and herbicidal activities of various sulfonylurea, imidazolinone, and triazolopyrimidinesulfonamide compounds. This research contributes to understanding the structure-activity relationships of these compounds, including N,1-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-imidazole-4-sulfonamide, in agricultural applications (Ren et al., 2000).

Antibacterial Applications

Azab et al. (2013) in "Molecules" investigated the antibacterial potential of novel heterocyclic compounds containing a sulfonamido moiety. This research highlights the utility of these compounds, including the one , in developing new antibacterial agents (Azab et al., 2013).

Anticancer Drug Development

El-Gendy et al. (2003) in "Phosphorus, Sulfur, and Silicon and the Related Elements" synthesized various heterobicyclic nitrogen systems, such as thiazolidinone and imidazolone, which include the compound . Some of these compounds exhibited significant anticancer activities, indicating potential applications in cancer treatment (El-Gendy et al., 2003).

Insecticidal Applications

Soliman et al. (2020) in the "Journal of Agricultural and Food Chemistry" explored the synthesis of bioactive sulfonamide thiazole derivatives, including the compound of interest, for use as insecticidal agents. This study contributes to understanding how these compounds can be effectively used in pest control (Soliman et al., 2020).

Herbicidal Activity

A study by Moran (2003) discussed the herbicidal activity of N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including the one . These compounds showed excellent herbicidal activity on a broad spectrum of vegetation at low application rates, underscoring their potential in agricultural applications (Moran, 2003).

properties

IUPAC Name

N,1-dimethyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]imidazole-4-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16N8O2S/c1-18-7-13(14-8-18)24(22,23)19(2)10-5-20(6-10)12-4-3-11-16-15-9-21(11)17-12/h3-4,7-10H,5-6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAJRPEQHSDXPKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=C1)S(=O)(=O)N(C)C2CN(C2)C3=NN4C=NN=C4C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16N8O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,1-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-imidazole-4-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.